Cas no 2138201-80-4 (methyl 1-(2-formyl-1,3-thiazol-4-yl)-1H-pyrazole-4-carboxylate)

• Product Name: methyl 1-(2-formyl-1,3-thiazol-4-yl)-1H-pyrazole-4-carboxylate
• CAS No: 2138201-80-4
• MF: C₉H₇N₃O₃S
• MW: 237.235180139542
• CID: 6416906
• PubChem ID: 165779870
• Update Time: 2025-05-25

methyl 1-(2-formyl-1,3-thiazol-4-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(2-formyl-1,3-thiazol-4-yl)-1H-pyrazole-4-carboxylate
• EN300-1116356
• 2138201-80-4

• Inchi： 1S/C9H7N3O3S/c1-15-9(14)6-2-10-12(3-6)7-5-16-8(4-13)11-7/h2-5H,1H3
• InChI Key： FGYRCQJMMDANAZ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=NC(=C1)N1C=C(C(=O)OC)C=N1

Computed Properties

• Exact Mass: 237.02081227g/mol
• Monoisotopic Mass: 237.02081227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 102Ų

Additional information on methyl 1-(2-formyl-1,3-thiazol-4-yl)-1H-pyrazole-4-carboxylate

Research Update on Methyl 1-(2-Formyl-1,3-Thiazol-4-yl)-1H-Pyrazole-4-Carboxylate (CAS: 2138201-80-4)

Methyl 1-(2-formyl-1,3-thiazol-4-yl)-1H-pyrazole-4-carboxylate (CAS: 2138201-80-4) is a heterocyclic compound that has recently gained attention in the field of medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This compound features a unique combination of thiazole and pyrazole rings, which are known to exhibit a wide range of biological activities. Recent studies have explored its synthesis, structural modifications, and pharmacological properties, positioning it as a promising candidate for the development of novel therapeutic agents.

The synthesis of methyl 1-(2-formyl-1,3-thiazol-4-yl)-1H-pyrazole-4-carboxylate has been optimized to achieve high yields and purity, as reported in several recent publications. The compound's aldehyde functional group provides a reactive site for further derivatization, enabling the creation of diverse analogs with potential applications in targeting various disease pathways. Researchers have employed techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity, ensuring its suitability for downstream applications.

In vitro studies have demonstrated that methyl 1-(2-formyl-1,3-thiazol-4-yl)-1H-pyrazole-4-carboxylate exhibits moderate inhibitory activity against certain enzymes involved in inflammatory and oncogenic processes. For instance, preliminary screening against cyclooxygenase-2 (COX-2) and protein kinases has shown promising results, suggesting its potential as a lead compound for anti-inflammatory and anticancer drug development. Further structure-activity relationship (SAR) studies are underway to optimize its potency and selectivity.

Recent advancements in computational chemistry have facilitated the virtual screening of methyl 1-(2-formyl-1,3-thiazol-4-yl)-1H-pyrazole-4-carboxylate derivatives against various biological targets. Molecular docking simulations have revealed favorable binding interactions with key amino acid residues in target proteins, providing insights into its mechanism of action. These findings are guiding the design of next-generation analogs with improved pharmacokinetic properties and reduced off-target effects.

The compound's potential extends beyond therapeutic applications. Researchers are also investigating its use as a building block for the synthesis of more complex heterocyclic systems, which could serve as fluorescent probes or materials for organic electronics. Its unique structural features make it a valuable tool for exploring new chemical space in drug discovery and materials science.

In conclusion, methyl 1-(2-formyl-1,3-thiazol-4-yl)-1H-pyrazole-4-carboxylate (CAS: 2138201-80-4) represents a promising scaffold with diverse applications in medicinal chemistry and beyond. Ongoing research efforts are focused on elucidating its full pharmacological potential and expanding its utility through strategic structural modifications. As new findings emerge, this compound is expected to play an increasingly important role in the development of innovative therapies and functional materials.